3,4,5-trimethoxy-N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-[2-(4-pyrrolidin-1-ylphenyl)ethyl]benzamide
• InChI: InChI=1S/C22H28N2O4/c1-26-19-14-17(15-20(27-2)21(19)28-3)22(25)23-11-10-16-6-8-18(9-7-16)24-12-4-5-13-24/h6-9,14-15H,4-5,10-13H2,1-3H3,(H,23,25)
• InChI Key: WCLMZOBUUVOIIX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NCCC2=CC=C(C=C2)N3CCCC3
• Molecular Formula: C22H28N2O4
• Molecular Weight: 384.5 g/mol
• CAS No.: 952992-75-5

Description

3,4,5-trimethoxy-N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}benzamide, also known as TMPB, is a synthetic molecule with a wide range of applications in scientific research. It is a molecule which has a variety of properties, making it of interest to researchers in many fields.

Scientific Research Applications

3,4,5-trimethoxy-N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}benzamide is a useful tool for scientific research in a variety of fields. It has been used in the study of organic synthesis, drug development, and analytical chemistry. In addition, it has been used in the study of enzymes and proteins, and in the study of cell signaling pathways. It has also been used in the study of drug metabolism and pharmacokinetics.

Mechanism of Action

Target of Action

The primary targets of F5019-0306, also known as IMM0306, are CD20 and CD47 . CD20 is a cell surface marker expressed on B cells and is a common target for therapies aimed at B cell malignancies . CD47 is a protein expressed on the surface of many cells and serves as a “don’t eat me” signal, preventing phagocytosis by macrophages .

Mode of Action

F5019-0306 is a bispecific antibody that simultaneously binds to CD20 and CD47 . It has a higher affinity for CD20 than for CD47, enabling its preferential and simultaneous binding to CD20 and CD47 on malignant B cells rather than to CD47-positive normal tissues . By blocking the CD47 “don’t eat me” signal and activating the Fc-receptor “eat me” signal of CD20, F5019-0306 promotes the phagocytosis and killing of B cells .

Biochemical Pathways

The binding of F5019-0306 to CD20 and CD47 on B cells affects multiple biochemical pathways. It blocks the CD47-SIRPα interaction, which is a key pathway that cancer cells use to evade the immune system . Simultaneously, it activates FcγR, triggering antibody-dependent cellular phagocytosis (ADCP) and antibody-dependent cell-mediated cytotoxicity (ADCC) pathways .

Result of Action

The result of F5019-0306’s action is the enhanced killing of malignant B cells. By blocking the CD47 “don’t eat me” signal and activating the Fc-receptor “eat me” signal of CD20, F5019-0306 promotes the phagocytosis and killing of B cells . This leads to a reduction in the number of malignant B cells, which can result in the regression of B cell malignancies .

Action Environment

The action of F5019-0306 can be influenced by various environmental factors. For instance, the presence of other immune cells, such as natural killer (NK) cells, can enhance the ADCC activity triggered by F5019-0306 . Additionally, factors that affect the expression of CD20 and CD47 on B cells, such as the stage of disease and prior treatments, can influence the efficacy of F5019-0306. The stability of F5019-0306 can be affected by storage conditions, such as temperature and light exposure.

Advantages and Limitations for Lab Experiments

3,4,5-trimethoxy-N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}benzamide has several advantages for use in laboratory experiments. It is a relatively small molecule, making it easy to handle and store. In addition, it is relatively stable and has a high solubility in a variety of solvents. However, it is also important to note that this compound is a synthetic molecule, and as such, it may not behave in the same way as naturally occurring molecules. Therefore, it is important to be aware of the potential limitations of using this compound in laboratory experiments.

Future Directions

3,4,5-trimethoxy-N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}benzamide has a wide range of potential applications in scientific research. In the future, it could be used to study the structure and function of enzymes and proteins, and to modulate cell signaling pathways. In addition, it could be used to develop new drugs or to improve existing drugs. Finally, it could be used to study the pharmacokinetics and metabolism of drugs.

Synthesis Methods

3,4,5-trimethoxy-N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}benzamide is synthesized by the reaction of 4-(pyrrolidin-1-yl)benzaldehyde and trimethoxybenzamide. The reaction is carried out in a mixture of ethanol and acetic acid. The reaction is catalyzed by p-toluenesulfonic acid and the product is obtained as a white solid. The yield of the reaction is typically 80-90%.

Safety and Hazards

Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final.